4-amino-N-methyl-N-(1-methylpiperidin-4-yl)benzenesulfonamide

• IUPAC Name: 4-amino-N-methyl-N-(1-methylpiperidin-4-yl)benzenesulfonamide
• InChI: InChI=1S/C13H21N3O2S/c1-15-9-7-12(8-10-15)16(2)19(17,18)13-5-3-11(14)4-6-13/h3-6,12H,7-10,14H2,1-2H3
• InChI Key: CRAQXCBPWLBWPY-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)N(C)S(=O)(=O)C2=CC=C(C=C2)N
• Molecular Formula: C13H21N3O2S
• Molecular Weight: 283.39 g/mol

Description

This compound is a benzenesulfonamide derivative. It has a molecular formula of C13H21N3O2S and a molecular weight of 283.39.

Scientific Research Applications

Hydrogen-Bonding and Molecular Structure

Research on compounds structurally similar to "4-amino-N-methyl-N-(1-methylpiperidin-4-yl)benzenesulfonamide" has highlighted their hydrogen-bonding patterns and molecular structure. For example, studies have described the hydrogen-bonding networks in sulfonamide compounds, emphasizing the role of these interactions in stabilizing crystal structures. Such insights are crucial for understanding the chemical behavior and reactivity of sulfonamides in various environments (Subashini et al., 2007).

Photochemical Properties

Investigations into the photochemical decomposition of sulfonamides, including compounds like sulfamethoxazole, have revealed their photolability and the formation of various photoproducts. This research is vital for assessing the environmental impact and degradation pathways of these chemicals (Zhou & Moore, 1994).

Luminescence and Antibacterial Properties

Recent studies have focused on the luminescence and antibacterial properties of metal complexes based on sulfonamide derivatives. These properties are influenced by the presence of auxiliary ligands, showcasing potential applications in materials science and microbial inhibition (Feng et al., 2021).

Applications in Photodynamic Therapy

Research on zinc phthalocyanine derivatives substituted with benzenesulfonamide groups has demonstrated their potential in photodynamic therapy for cancer treatment, highlighting the importance of singlet oxygen quantum yield for therapeutic efficacy (Pişkin et al., 2020).

Nonlinear Optical Properties

The study of ionic sulfonamide salts has opened avenues in developing materials for second-order nonlinear optics, demonstrating the relevance of molecular structure to optical functionalities (Anwar et al., 2000).

Biochemical Applications

Sulfonamides have been extensively studied for their biochemical relevance, including their interactions with various enzymes and potential antibacterial properties. These compounds serve as crucial tools in designing drugs and understanding biochemical pathways (Vigorito et al., 2022).